N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide

• Molecular Formula: C19H13N3O2
• Molecular Weight: 315.3 g/mol
• IUPAC Name: N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide
• InChI: InChI=1S/C19H13N3O2/c23-18(13-4-2-1-3-5-13)21-15-6-7-17-16(12-15)22-19(24-17)14-8-10-20-11-9-14/h1-12H,(H,21,23)
• InChI Key: RGRBKUGMRQHHIF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4
• solubility: 0.2 [ug/mL]

Description

N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide, also known as PBB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PBB has been found to possess several unique properties that make it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide involves its ability to bind to specific sites on proteins, thereby inhibiting their function. N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been found to bind to the hydrophobic pocket of MDM2, which is involved in the interaction with p53. N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide also binds to the ligand-binding domain of the androgen receptor, thereby inhibiting its interaction with coactivators.
Biochemical and physiological effects:
N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been found to have several biochemical and physiological effects. Inhibition of the interaction between p53 and MDM2 by N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been found to induce cell cycle arrest and apoptosis in cancer cells. Inhibition of the interaction between the androgen receptor and its coactivators by N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been found to inhibit the growth of prostate cancer cells. N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has also been found to inhibit the activity of the acetylcholinesterase enzyme, which is involved in the regulation of neurotransmitter activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments is its ability to selectively inhibit specific protein-protein interactions. This allows researchers to study the effects of specific protein interactions on various biochemical and physiological processes. However, one of the limitations of using N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is its potential toxicity. N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been found to be toxic to certain cell types, and its use in animal studies may require careful consideration.

Future Directions

There are several future directions for research on N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide. One area of research is the development of more potent and selective N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide analogs for use in lab experiments. Another area of research is the identification of novel protein-protein interactions that can be targeted by N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide. Additionally, the potential use of N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide in the treatment of various diseases, including cancer, neurological disorders, and infectious diseases, warrants further investigation.
Conclusion:
In conclusion, N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide, or N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been found to possess several unique properties that make it a valuable tool for studying various biochemical and physiological processes. The synthesis of N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is a relatively simple process, and its mechanism of action involves its ability to selectively inhibit specific protein-protein interactions. While N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has several advantages for use in lab experiments, its potential toxicity warrants careful consideration. There are several future directions for research on N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide, including the development of more potent and selective N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide analogs and the identification of novel protein-protein interactions that can be targeted by N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide.

Synthesis Methods

The synthesis of N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide involves the reaction of 2-aminopyridine, 2-hydroxybenzaldehyde, and 4-nitrobenzoyl chloride in the presence of a base. The resulting compound is then reduced using sodium borohydride to obtain N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide. The synthesis of N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is a relatively simple process and can be carried out using standard laboratory techniques.

Scientific Research Applications

N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is in the study of protein-protein interactions. N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been found to inhibit the interaction between several proteins, including the interaction between p53 and MDM2, which is involved in the regulation of the cell cycle. N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has also been found to inhibit the interaction between the androgen receptor and its coactivators, which is involved in the regulation of male sexual development.